Cas no 58921-74-7 (Benzene, [[2-(phenylsulfinyl)ethyl]sulfonyl]-)

• Product Name: Benzene, [[2-(phenylsulfinyl)ethyl]sulfonyl]-
• CAS No: 58921-74-7
• MF: C₁₄H₁₄O₃S₂
• MW: 294.389161586761
• CID: 340436
• PubChem ID: 71443296
• Update Time: 2025-04-19

Benzene, [[2-(phenylsulfinyl)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-(phenylsulfinyl)ethyl]sulfonyl]-
• 2-(benzenesulfonyl)ethylsulfinylbenzene
• 58921-74-7
• [2-(Benzenesulfinyl)ethanesulfonyl]benzene
• DTXSID20852124

• Inchi： 1S/C14H14O3S2/c15-18(13-7-3-1-4-8-13)11-12-19(16,17)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： FRRMRYXSWCOQLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCS(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 294.03852
• Monoisotopic Mass: 294.03843665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 51.21